Cas no 1804888-53-6 (2,5-Bis(trifluoromethyl)-4-fluoroaniline)

• Product Name: 2,5-Bis(trifluoromethyl)-4-fluoroaniline
• CAS No: 1804888-53-6
• MF: C₈H₄F₇N
• MW: 247.112886428833
• CID: 4706452
• Update Time: 2023-08-15

2,5-Bis(trifluoromethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-fluoroaniline

• Inchi： 1S/C8H4F7N/c9-5-1-4(8(13,14)15)6(16)2-3(5)7(10,11)12/h1-2H,16H2
• InChI Key： BIWVEZKGUXOATR-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 26